Cas no 2639422-57-2 (Tert-butyl 6-amino-5-phenylpyridine-3-carboxylate)

• Product Name: Tert-butyl 6-amino-5-phenylpyridine-3-carboxylate
• CAS No: 2639422-57-2
• MF: C₁₆H₁₈N₂O₂
• MW: 270.326323986053
• CID: 5665022
• PubChem ID: 165900416
• Update Time: 2025-06-09

Tert-butyl 6-amino-5-phenylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-amino-5-phenylpyridine-3-carboxylate
• 2639422-57-2
• EN300-27729454
• Tert-butyl 6-amino-5-phenylpyridine-3-carboxylate

• Inchi： 1S/C16H18N2O2/c1-16(2,3)20-15(19)12-9-13(14(17)18-10-12)11-7-5-4-6-8-11/h4-10H,1-3H3,(H2,17,18)
• InChI Key： KXDSPDJAPYVYQD-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=C(C(C2C=CC=CC=2)=C1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 270.136827821g/mol
• Monoisotopic Mass: 270.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65.2Ų

Additional information on Tert-butyl 6-amino-5-phenylpyridine-3-carboxylate

Comprehensive Overview of Tert-butyl 6-amino-5-phenylpyridine-3-carboxylate (CAS No. 2639422-57-2)

Tert-butyl 6-amino-5-phenylpyridine-3-carboxylate (CAS No. 2639422-57-2) is a high-value pyridine derivative widely utilized in pharmaceutical research and organic synthesis. This compound features a unique tert-butyl ester group and an amino-functionalized pyridine core, making it a versatile intermediate for drug discovery and material science applications. Its molecular structure combines a phenyl substituent with a carboxylate moiety, offering exceptional reactivity for cross-coupling reactions and heterocyclic modifications.

In recent years, the demand for functionalized pyridine compounds like Tert-butyl 6-amino-5-phenylpyridine-3-carboxylate has surged due to their role in developing kinase inhibitors and small-molecule therapeutics. Researchers frequently search for "pyridine building blocks for drug discovery" or "tert-butyl protected amino esters," reflecting its relevance in medicinal chemistry. The compound’s CAS No. 2639422-57-2 is often queried alongside "synthetic routes for amino-pyridine derivatives" or "applications in peptide mimetics," highlighting its interdisciplinary importance.

The synthesis of Tert-butyl 6-amino-5-phenylpyridine-3-carboxylate typically involves Pd-catalyzed coupling or multistep heterocyclic condensation, with yields optimized for industrial-scale production. Analytical techniques such as HPLC purity analysis and NMR spectroscopy confirm its structural integrity. Notably, its tert-butyl group enhances solubility in organic solvents, facilitating downstream reactions like amide bond formation or deprotection strategies—key topics in organic chemistry forums.

From an SEO perspective, trending queries like "how to stabilize amino-pyridines" or "best practices for tert-butyl ester handling" align with this compound’s technical nuances. Environmental and cost-efficient synthesis methods are also hot topics, as industries seek "green chemistry approaches for pyridine intermediates." The CAS No. 2639422-57-2 is further linked to patent literature, particularly in "anticancer agent precursors" and "neurodegenerative disease research."

In conclusion, Tert-butyl 6-amino-5-phenylpyridine-3-carboxylate exemplifies innovation in fine chemical manufacturing. Its dual functionality as a protecting group carrier and pharmacophore scaffold ensures sustained academic and industrial interest. Future studies may explore its potential in bioconjugation or catalysis, addressing emerging needs in precision medicine and sustainable chemistry.